Cas no 300673-97-6 (5-ethoxy-2-methyl-1-benzofuran-3-carboxylic acid)

5-Ethoxy-2-methyl-1-benzofuran-3-carboxylic acid is a benzofuran derivative with a carboxylic acid functional group at the 3-position, an ethoxy substituent at the 5-position, and a methyl group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its benzofuran core provides a rigid scaffold, while the carboxylic acid group allows for further derivatization through esterification, amidation, or other coupling reactions. The ethoxy and methyl substituents enhance its solubility and influence electronic properties, making it useful in fine chemical applications. It is typically handled under controlled conditions due to its reactivity.

5-ethoxy-2-methyl-1-benzofuran-3-carboxylic acid structure

300673-97-6 structure

Product Name:5-ethoxy-2-methyl-1-benzofuran-3-carboxylic acid

CAS No:300673-97-6

MF:C₁₂H₁₂O₄

MW:220.221283912659

MDL:MFCD01911066

CID:298803

PubChem ID:708268

Update Time:2025-05-28

5-ethoxy-2-methyl-1-benzofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Benzofurancarboxylicacid, 5-ethoxy-2-methyl-
- 5-ETHOXY-2-METHYL-BENZOFURAN-3-CARBOXYLIC ACID
- 5-ethoxy-2-methylbenzo[b]furan-3-carboxylic acid
- AC1LE8TG
- AC1Q5TK8
- CBMicro_003213
- F0367-0025
- 5-ethoxy-2-methyl-1-benzofuran-3-carboxylic acid
- SR-01000456813
- SCHEMBL3976556
- CS-0299528
- Carbamic acid, (3-fluorotricyclo[3.3.1.13,7]dec-1-yl)-, methyl ester
- Oprea1_525612
- MFCD01911066
- 5-ethoxy-2-methyl-benzofuran-3-carboxylic acid, AldrichCPR
- 300673-97-6
- 5-ethoxy-2-methylbenzofuran-3-carboxylicacid
- DTXSID30351739
- CB04903
- SR-01000456813-1
- 6240-04-6
- SMSF0018794
- CCG-108489
- 5-ethoxy-2-methylbenzofuran-3-carboxylic acid
- AKOS000300787
- EU-0074209
- Z275255888
- BIM-0003249.P001
- NS-02645
- MDL： MFCD01911066
- Inchi： 1S/C12H12O4/c1-3-15-8-4-5-10-9(6-8)11(12(13)14)7(2)16-10/h4-6H,3H2,1-2H3,(H,13,14)
- InChI Key： NTADZSZNVASNHI-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C(=O)O)C2C=C(C=CC1=2)OCC

Computed Properties

Exact Mass: 220.07356
Monoisotopic Mass: 220.07355886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 59.7Å²

Experimental Properties

Density: 1.253
PSA: 59.67

5-ethoxy-2-methyl-1-benzofuran-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM516435-1g	5-Ethoxy-2-methylbenzofuran-3-carboxylic acid	300673-97-6	97%	1g	$191	2023-02-17
Life Chemicals	F0367-0025-2μmol	5-ethoxy-2-methyl-1-benzofuran-3-carboxylic acid	300673-97-6	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0367-0025-5μmol	5-ethoxy-2-methyl-1-benzofuran-3-carboxylic acid	300673-97-6	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0367-0025-10μmol	5-ethoxy-2-methyl-1-benzofuran-3-carboxylic acid	300673-97-6	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0367-0025-20μmol	5-ethoxy-2-methyl-1-benzofuran-3-carboxylic acid	300673-97-6	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0367-0025-1mg	5-ethoxy-2-methyl-1-benzofuran-3-carboxylic acid	300673-97-6	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0367-0025-2mg	5-ethoxy-2-methyl-1-benzofuran-3-carboxylic acid	300673-97-6	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0367-0025-3mg	5-ethoxy-2-methyl-1-benzofuran-3-carboxylic acid	300673-97-6	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0367-0025-4mg	5-ethoxy-2-methyl-1-benzofuran-3-carboxylic acid	300673-97-6	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0367-0025-5mg	5-ethoxy-2-methyl-1-benzofuran-3-carboxylic acid	300673-97-6	90%+	5mg	$69.0	2023-05-17